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Compound of Interest

Compound Name: 4-Nitrophenethyl bromide

Cat. No.: B145958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Nitrophenethyl bromide (CAS No. 5339-26-4). It includes a summary

of its physicochemical properties, known stability profile, potential degradation pathways, and

detailed protocols for handling, storage, and analysis. This document is intended to support

researchers, scientists, and drug development professionals in ensuring the integrity and

reliability of 4-Nitrophenethyl bromide in their experimental and developmental workflows.

Physicochemical Properties
4-Nitrophenethyl bromide is a slightly yellow to pale brown crystalline solid at room

temperature.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Nitrophenethyl Bromide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b145958?utm_src=pdf-interest
https://www.benchchem.com/product/b145958?utm_src=pdf-body
https://www.benchchem.com/product/b145958?utm_src=pdf-body
https://www.benchchem.com/product/b145958?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/101/301/cs0410bul.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4401064/
https://www.benchchem.com/product/b145958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Formula C₈H₈BrNO₂ [3]

Molecular Weight 230.06 g/mol [3]

Appearance
Slightly yellow to pale brown

crystalline powder
[1][2]

Melting Point 67-70 °C [4]

Boiling Point 116 °C at 0.2 mmHg [4]

Solubility

Soluble in methanol and other

organic solvents such as

dichloromethane, THF, and

DMF. Sparingly soluble in

water.

[1][5]

InChI Key
NTURQZFFJDCTMZ-

UHFFFAOYSA-N
[3]

Stability Profile and Degradation Pathways
4-Nitrophenethyl bromide is generally stable at room temperature when stored in a closed

container under normal handling and storage conditions.[4] However, its reactivity, which

makes it a valuable synthetic intermediate, also renders it susceptible to degradation under

certain conditions.[6] The primary routes of degradation are expected to be hydrolysis and

nucleophilic substitution reactions, particularly in the presence of bases or nucleophiles. The

presence of the nitro group and the bromoethyl side chain makes the benzylic carbon

electrophilic and susceptible to nucleophilic attack.[6]

Incompatible Materials: To prevent degradation, 4-Nitrophenethyl bromide should be stored

away from strong oxidizing agents and strong bases.[7]

While specific quantitative data on degradation kinetics under forced conditions (hydrolysis,

oxidation, photolysis, and thermal stress) are not readily available in the public domain, a

forced degradation study would be essential to fully characterize its stability profile. The primary

degradation product of hydrolysis would likely be 2-(4-nitrophenyl)ethanol.
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Recommended Storage Conditions
To ensure the long-term integrity and purity of 4-Nitrophenethyl bromide, the following

storage conditions are recommended:

Table 2: Recommended Storage Conditions for 4-Nitrophenethyl Bromide

Condition Recommendation Rationale References

Temperature

Store in a cool, dry

place. For long-term

storage, -20°C is

recommended.

Minimizes the rate of

potential degradation

reactions.

[4][8]

Atmosphere
Store in a tightly

closed container.

Protects from

atmospheric moisture

and contaminants.

[4]

Light
Store in a light-

resistant container.

Although specific

photostability data is

unavailable, protection

from light is a general

best practice for

complex organic

molecules.

[9]

Ventilation
Store in a well-

ventilated area.

Ensures a safe

storage environment.
[4]

Experimental Protocols
Synthesis and Purification of 4-Nitrophenethyl Bromide
While a specific protocol for the synthesis of 4-Nitrophenethyl bromide was not found, a

general synthetic route involves the bromination of 2-(4-nitrophenyl)ethanol. The following is a

representative protocol based on standard organic chemistry principles.

Synthesis Workflow
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Synthesis Workflow for 4-Nitrophenethyl Bromide

Synthesis

Purification

2-(4-nitrophenyl)ethanol

Phosphorus tribromide (PBr3) in an inert solvent (e.g., diethyl ether)

1. Add

Reaction at 0°C to room temperature

2. Control temperature

Quenching with ice-water

3. After reaction completion

Extraction with an organic solvent (e.g., diethyl ether)

4. Separate layers

Drying of organic layer (e.g., with MgSO4)

5. Remove water

Solvent evaporation

6. Concentrate

Crude 4-Nitrophenethyl bromide

Crude Product

Dissolution in a minimal amount of hot solvent (e.g., ethanol/water mixture)

1. Dissolve

Slow cooling to room temperature, then in an ice bath

2. Cool slowly

Formation of pure crystals

3. Allow crystals to form

Collection of crystals by vacuum filtration

4. Isolate

Washing with cold solvent

5. Wash

Drying under vacuum

6. Dry

Pure 4-Nitrophenethyl bromide
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Forced Degradation and Stability-Indicating HPLC Analysis Workflow

Forced Degradation (Stress Conditions)

4-Nitrophenethyl bromide sample

Acid Hydrolysis (e.g., 0.1 M HCl) Base Hydrolysis (e.g., 0.1 M NaOH) Oxidative Stress (e.g., 3% H2O2) Thermal Stress (e.g., 80°C) Photolytic Stress (ICH Q1B guidelines)

HPLC Analysis

Method Validation (Specificity, Linearity, Accuracy, Precision, Robustness)

Validate for intended use

Quantification of parent compound and degradation products. Assessment of peak purity.
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Detoxification of 4-Nitrophenethyl Bromide via Glutathione Conjugation

4-Nitrophenethyl Bromide
(Electrophilic Xenobiotic)

Nucleophilic attack by GSH thiolate group on the electrophilic carbon of 4-Nitrophenethyl Bromide

Glutathione (GSH)

Glutathione S-Transferase (GST T1-1)

Catalyzes

4-Nitrophenethyl-Glutathione Conjugate
(More water-soluble)

Further metabolism (Mercapturic Acid Pathway) and excretion from the cell

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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